molecular formula C6H12F2N2 B6206035 2-[3-(difluoromethyl)azetidin-1-yl]ethan-1-amine CAS No. 2144403-68-7

2-[3-(difluoromethyl)azetidin-1-yl]ethan-1-amine

Cat. No. B6206035
CAS RN: 2144403-68-7
M. Wt: 150.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[3-(Difluoromethyl)azetidin-1-yl]ethan-1-amine, also known as DFMA, is an organic compound that has been used in various scientific applications, such as organic synthesis and drug discovery. DFMA is a versatile building block for the synthesis of a variety of compounds due to its unique properties. It has been used in a variety of areas, such as biochemistry, pharmacology, and medicinal chemistry. DFMA has been demonstrated to have a wide range of applications, including synthesis of novel drugs and other compounds, as well as in drug delivery and drug metabolism studies.

Scientific Research Applications

2-[3-(difluoromethyl)azetidin-1-yl]ethan-1-amine has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of a variety of compounds, including drugs and other organic molecules. It has been used in drug metabolism studies, as well as in drug delivery and drug transport studies. 2-[3-(difluoromethyl)azetidin-1-yl]ethan-1-amine has also been used in biochemistry and pharmacology studies, as well as in medicinal chemistry.

Mechanism of Action

2-[3-(difluoromethyl)azetidin-1-yl]ethan-1-amine is an organic compound that acts as a building block for the synthesis of a variety of compounds. It is believed to bind to a variety of proteins, including enzymes and receptors, and to interact with their active sites. This interaction is believed to be responsible for the various physiological and biochemical effects of 2-[3-(difluoromethyl)azetidin-1-yl]ethan-1-amine.
Biochemical and Physiological Effects
2-[3-(difluoromethyl)azetidin-1-yl]ethan-1-amine has been demonstrated to have various biochemical and physiological effects. It has been shown to modulate the activity of various enzymes, such as cytochrome P450 enzymes, and to interact with various receptors, such as the serotonin receptor. In addition, it has been demonstrated to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2-[3-(difluoromethyl)azetidin-1-yl]ethan-1-amine has several advantages for use in laboratory experiments. It is a versatile building block for the synthesis of a variety of compounds, and it is relatively easy to synthesize. In addition, 2-[3-(difluoromethyl)azetidin-1-yl]ethan-1-amine is relatively stable and non-toxic. However, it can be difficult to isolate and purify, and it can be expensive to obtain in large quantities.

Future Directions

2-[3-(difluoromethyl)azetidin-1-yl]ethan-1-amine has a wide range of potential applications in various fields, such as biochemistry, pharmacology, and medicinal chemistry. Possible future directions include further studies into its mechanism of action, as well as its potential applications in drug delivery and drug metabolism. Additionally, further studies into the synthesis of novel compounds using 2-[3-(difluoromethyl)azetidin-1-yl]ethan-1-amine as a building block could lead to the development of new drugs and other compounds. Finally, further studies into its anti-inflammatory and anti-cancer properties could lead to the development of new treatments for various diseases.

Synthesis Methods

2-[3-(difluoromethyl)azetidin-1-yl]ethan-1-amine can be synthesized from various starting materials, such as difluoromethyl bromide and azetidine. The reaction is typically carried out in an aqueous or organic solvent, such as acetonitrile or dichloromethane. The reaction is usually conducted at room temperature or slightly elevated temperatures. The reaction can be catalyzed by various Lewis acids, such as aluminum chloride or zinc chloride. The reaction is usually complete within a few hours, and the product is isolated by filtration or crystallization.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[3-(difluoromethyl)azetidin-1-yl]ethan-1-amine' involves the reaction of 3-(difluoromethyl)azetidine with ethylamine in the presence of a suitable catalyst.", "Starting Materials": [ "3-(difluoromethyl)azetidine", "ethylamine", "catalyst" ], "Reaction": [ "Step 1: 3-(difluoromethyl)azetidine is reacted with ethylamine in the presence of a suitable catalyst.", "Step 2: The reaction mixture is stirred at a suitable temperature and for a suitable time to allow the reaction to proceed.", "Step 3: The resulting product is isolated and purified using standard techniques such as column chromatography or recrystallization." ] }

CAS RN

2144403-68-7

Molecular Formula

C6H12F2N2

Molecular Weight

150.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.